Cas no 149499-66-1 (N-(1-Phenylethyl)-1-propanamine hydrochloride)

• Product Name: N-(1-Phenylethyl)-1-propanamine hydrochloride
• CAS No: 149499-66-1
• MF: C₁₁H₁₈ClN
• MW: 199.720322132111
• MDL: MFCD03930968
• CID: 1074787
• PubChem ID: 16641251
• Update Time: 2025-11-01

N-(1-Phenylethyl)-1-propanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1-Phenylethyl)-1-propanamine hydrochloride
• Z57397067
• ZFA49966
• (1-phenylethyl)(propyl)amine hydrochloride
• AKOS003725923
• N-(1-Phenylethyl)propan-1-amine hydrochloride
• MFCD03930968
• N-(1-Phenylethyl)propan-1-aminehydrochloride
• N-(1-Phenylethyl)-1-propanamine HCl
• G19195
• EN300-6736702
• BS-37443
• CS-0257540
• N-(1-phenylethyl)propan-1-amine;hydrochloride
• 149499-66-1

• MDL： MFCD03930968
• Inchi： 1S/C11H17N.ClH/c1-3-9-12-10(2)11-7-5-4-6-8-11;/h4-8,10,12H,3,9H2,1-2H3;1H
• InChI Key： MWFQDURQIBCXNP-UHFFFAOYSA-N
• SMILES： Cl.N(CCC)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 199.1127773g/mol
• Monoisotopic Mass: 199.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on N-(1-Phenylethyl)-1-propanamine hydrochloride

Introduction to N-(1-Phenylethyl)-1-propanamine Hydrochloride (CAS No. 149499-66-1)

N-(1-Phenylethyl)-1-propanamine hydrochloride, a compound with the chemical formula C₁₀H₁₇N·HCl, is a significant molecule in the field of pharmaceutical research and development. This compound, identified by its CAS number 149499-66-1, has garnered attention due to its potential applications in various biochemical pathways and its role as a precursor in synthesizing more complex molecules. The hydrochloride salt form enhances its solubility and stability, making it a valuable asset in both laboratory settings and industrial processes.

The structural integrity of N-(1-Phenylethyl)-1-propanamine hydrochloride is characterized by the presence of a phenyl ring attached to an ethyl group, which is further linked to a propylamine moiety. The hydrochloride counterion not only improves the compound's pharmacokinetic properties but also facilitates its interaction with biological targets. This unique structural configuration has led researchers to explore its potential in drug design, particularly in the development of novel therapeutic agents.

In recent years, there has been a surge in interest regarding the pharmacological properties of N-(1-Phenylethyl)-1-propanamine hydrochloride. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for treating various neurological and cardiovascular disorders. The phenyl group, in particular, is known for its ability to modulate neurotransmitter activity, which has sparked further investigation into its potential as an adjuvant in neuropharmacological treatments.

One of the most compelling aspects of N-(1-Phenylethyl)-1-propanamine hydrochloride is its role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have leveraged this compound to develop novel scaffolds that exhibit enhanced binding affinity and selectivity towards specific biological targets. For instance, derivatives of this molecule have been investigated for their potential antipsychotic and anti-inflammatory properties, highlighting its versatility in drug discovery.

The synthesis of N-(1-Phenylethyl)-1-propanamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution, have been employed to achieve high yields and purity. These synthetic strategies not only underscore the compound's industrial relevance but also demonstrate the sophistication of modern chemical synthesis techniques.

From a regulatory perspective, N-(1-Phenylethyl)-1-propanamine hydrochloride falls under standard pharmaceutical guidelines, ensuring that its production and use are conducted with strict adherence to safety and quality standards. The compound's stability under various storage conditions further enhances its practicality in pharmaceutical applications. This has made it a preferred choice for researchers who require reliable and consistent chemical reagents for their experiments.

The biological activity of N-(1-Phenylethyl)-1-propanamine hydrochloride has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential in modulating key signaling pathways associated with neurological disorders. The compound's ability to interact with multiple targets suggests that it may have therapeutic benefits beyond its primary intended use. This multiplicity of action makes it an attractive candidate for further development into a broad-spectrum therapeutic agent.

In conclusion, N-(1-Phenylethyl)-1-propanamine hydrochloride (CAS No. 149499-66-1) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features, coupled with its pharmacological potential, make it a valuable asset in the quest for novel therapeutic solutions. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.